Cas no 1806847-82-4 (3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride
• CAS No: 1806847-82-4
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878269
• Update Time: 2025-11-06

3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O/c1-4-3-14-7(8(10)15)5(2-13)6(4)9(11)12/h3,9H,1H3
• InChI Key： ZWRMSEDVNPHZNP-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=C(C(F)F)C(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride (CAS No. 1806847-82-4)

3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride (CAS No. 1806847-82-4) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative is recognized for its unique structural features, including a cyano group, a difluoromethyl substituent, and a reactive carbonyl chloride moiety. These functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound’s CAS number 1806847-82-4 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in chemical databases. Its molecular formula, C₉H₅ClF₂N₂O, highlights the presence of fluorine atoms, which are increasingly sought after in modern drug design due to their ability to enhance metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorinated compounds are a hot topic in the search for next-generation therapeutics.

In the context of AI-driven drug discovery, 3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride has garnered attention as a building block for machine learning-based molecular optimization. Researchers frequently search for "pyridine derivatives in drug design" or "fluorinated intermediates for pharmaceuticals," reflecting the growing demand for structurally diverse compounds. Its carbonyl chloride group also makes it a versatile reagent for amide coupling reactions, a staple in peptide and polymer chemistry.

From an industrial perspective, the compound’s applications extend to crop protection chemicals, where its difluoromethyl group contributes to the development of herbicides and fungicides with improved efficacy. This resonates with the global push for sustainable agriculture, a topic frequently queried in search engines like "green chemistry in agrochemicals." The cyano substituent further enhances its utility as a precursor for nitrogen-containing heterocycles, which are pivotal in designing environmentally friendly pesticides.

Quality control and analytical characterization of CAS No. 1806847-82-4 are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched alongside terms like "analytical validation of pyridine derivatives," underscoring the compound’s relevance in high-throughput screening workflows.

In summary, 3-Cyano-4-(difluoromethyl)-5-methylpyridine-2-carbonyl chloride represents a convergence of cutting-edge chemical innovation and practical applications. Its role in pharmaceutical synthesis, agrochemical development, and material science positions it as a compound of significant interest in both academic and industrial settings. As research into fluorinated heterocycles and sustainable chemistry advances, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.